Cas no 28825-08-3 (1H-Naphth[1,2-d]imidazol-9-ol)

1H-Naphth[1,2-d]imidazol-9-ol structure
1H-Naphth[1,2-d]imidazol-9-ol structure
Product Name:1H-Naphth[1,2-d]imidazol-9-ol
CAS No:28825-08-3
MF:C11H8N2O
MW:184.19402217865
CID:240001
PubChem ID:45078509
Update Time:2025-04-19

1H-Naphth[1,2-d]imidazol-9-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphth[1,2-d]imidazol-9-ol
    • 3H-Naphth[1,2-d]imidazol-9-ol(8CI)
    • 3H-benzo[e]benzimidazol-9-ol
    • 9-hydroxynaphtho[1,2-d]imidazole
    • 28825-08-3
    • SCHEMBL1520970
    • DTXSID50663548
    • 3H-NAPHTHO[1,2-D]IMIDAZOL-9-OL
    • Inchi: 1S/C11H8N2O/c14-9-3-1-2-7-4-5-8-11(10(7)9)13-6-12-8/h1-6,14H,(H,12,13)
    • InChI Key: FGQLXZOJXULNEK-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC2C=CC3=C(C=21)N=CN3

Computed Properties

  • Exact Mass: 184.06374
  • Monoisotopic Mass: 184.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.9A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 48.91
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